Cas no 1498848-83-1 (Benzenemethanol, α-[1-(aminomethyl)propyl]-)

• Product Name: Benzenemethanol, α-[1-(aminomethyl)propyl]-
• CAS No: 1498848-83-1
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 5273676
• Update Time: 2025-05-21

Benzenemethanol, α-[1-(aminomethyl)propyl]- Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-1-phenylbutan-1-ol
• Benzenemethanol, α-[1-(aminomethyl)propyl]-

• Inchi： 1S/C11H17NO/c1-2-9(8-12)11(13)10-6-4-3-5-7-10/h3-7,9,11,13H,2,8,12H2,1H3
• InChI Key： WUGFZFDUJMLUEL-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)C(CN)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 132
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on Benzenemethanol, α-[1-(aminomethyl)propyl]-

Benzenemethanol, α-[1-(aminomethyl)propyl]-: A Comprehensive Overview

Benzenemethanol, α-[1-(aminomethyl)propyl]- (CAS No. 1498848-83-1) is a compound of significant interest in the field of organic chemistry and materials science. This compound, also referred to as α-[1-(aminomethyl)propyl]benzenemethanol, has garnered attention due to its unique structural properties and potential applications in various industries. Recent advancements in synthetic methodologies and characterization techniques have further highlighted its versatility and utility.

The molecular structure of Benzenemethanol, α-[1-(aminomethyl)propyl]- consists of a benzene ring attached to a hydroxymethyl group (CH₂OH) at the para position. The alpha position of this hydroxymethyl group is substituted with a propyl chain that contains an aminomethyl group (-CH₂NH₂). This substitution pattern imparts distinctive electronic and steric properties to the molecule, making it suitable for diverse chemical transformations.

Recent studies have explored the synthesis of Benzenemethanol, α-[1-(aminomethyl)propyl]- through various routes, including nucleophilic substitution and catalytic hydrogenation. These methods have been optimized to enhance yield and purity, ensuring the compound's readiness for large-scale production. The compound's stability under various reaction conditions has also been evaluated, revealing its robustness in both acidic and basic environments.

One of the most promising applications of Benzenemethanol, α-[1-(aminomethyl)propyl]- lies in its use as an intermediate in the synthesis of advanced materials. For instance, researchers have employed this compound in the preparation of polyurethanes with improved mechanical properties. The presence of both hydroxyl and amine groups allows for versatile cross-linking reactions, leading to materials with enhanced durability and thermal resistance.

In addition to its role in materials science, Benzenemethanol, α-[1-(aminomethyl)propyl]- has shown potential in pharmaceutical applications. Its ability to act as a chiral auxiliary in asymmetric synthesis has been demonstrated in recent studies. By incorporating this compound into drug discovery pipelines, researchers can facilitate the synthesis of enantiomerically pure compounds, which are crucial for developing effective pharmaceutical agents.

The environmental impact of Benzenemethanol, α-[1-(aminomethyl)propyl]- has also been a subject of recent investigations. Studies have focused on its biodegradability and toxicity profiles under different environmental conditions. Results indicate that the compound exhibits moderate biodegradability under aerobic conditions, making it a more sustainable option compared to traditional organic solvents.

Furthermore, advancements in computational chemistry have enabled detailed molecular modeling of Benzenemethanol, α-[1-(aminomethyl)propyl]-. These models have provided insights into its electronic structure and reactivity patterns, aiding in the design of novel synthetic pathways and applications. Such computational studies are pivotal in accelerating drug discovery and material development processes.

In conclusion, Benzenemethanol, α-[1-(aminomethyl)propyl]- (CAS No. 1498848-83-1) stands out as a versatile compound with multifaceted applications across various scientific domains. Its unique structural features, combined with recent research advancements, underscore its potential as a valuable tool in modern chemistry and material science.